Cas no 1329119-68-7 (1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol)

• Product Name: 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol
• CAS No: 1329119-68-7
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 6199405
• PubChem ID: 67369798
• Update Time: 2025-06-11

1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol
• EN300-1822390
• 1329119-68-7
• SCHEMBL2339800

• Inchi： 1S/C10H12FNO3/c1-10(2,13)6-7-3-4-8(11)9(5-7)12(14)15/h3-5,13H,6H2,1-2H3
• InChI Key： XFTSCSRRNCWPNV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC(C)(C)O

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol (CAS No. 1329119-68-7)

1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol (CAS No. 1329119-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and nitro substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 2-methylpropan-2-ol moiety, offers versatility in chemical modifications, making it a valuable asset in drug discovery and material science.

The growing interest in 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol aligns with the rising demand for fluorinated compounds in modern chemistry. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of pharmaceuticals, a topic frequently searched by researchers and industry professionals. The compound's nitrophenyl group further contributes to its reactivity, enabling applications in catalysis and polymer chemistry. Recent studies highlight its potential in developing next-generation agrochemicals, addressing global challenges like crop protection and sustainable farming.

From a synthetic perspective, CAS No. 1329119-68-7 is often explored for its role in cross-coupling reactions, a hot topic in organic synthesis. Researchers are increasingly investigating its utility in Pd-catalyzed reactions, which are pivotal for constructing complex molecular architectures. This aligns with the surge in searches for "efficient fluorinated building blocks" and "nitroaryl compounds in catalysis." The compound's stability under various reaction conditions makes it a preferred choice for high-yield transformations.

In the context of green chemistry, 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol has been evaluated for its environmental footprint. With the pharmaceutical industry emphasizing sustainable synthesis, this compound's potential for atom-efficient reactions is a recurring theme in academic discussions. Its compatibility with biodegradable solvents and catalytic reduction methods further enhances its appeal, resonating with searches like "eco-friendly nitro compound applications."

The analytical characterization of CAS No. 1329119-68-7 involves advanced techniques such as NMR spectroscopy and mass spectrometry, topics frequently queried by analytical chemists. Its distinct spectral signatures facilitate precise quality control, a critical factor for industries requiring high-purity intermediates. Additionally, the compound's thermal stability and solubility profile are often studied to optimize industrial-scale processes, addressing common search terms like "nitroaryl compound handling."

Looking ahead, 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol is poised to play a pivotal role in emerging fields like precision medicine and smart materials. Its structural motifs are being investigated for targeted drug delivery systems, a trending topic in biomedical research. Furthermore, its incorporation into functional polymers aligns with the demand for advanced materials in electronics and coatings, answering queries such as "fluorinated monomers for high-performance polymers."

In summary, 1-(4-fluoro-3-nitrophenyl)-2-methylpropan-2-ol (CAS No. 1329119-68-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its synergy with contemporary research trends—such as sustainable chemistry, catalysis, and material innovation—ensures its relevance in both academic and industrial settings. As exploration of its properties continues, this compound is expected to unlock new possibilities in science and technology.